2-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide

Specification

• CAS No.: 953915-49-6
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.407
• IUPAC Name: 2-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide
• Standard InChI: InChI=1S/C17H26N2O2/c1-14(2)17(20)18-9-6-10-19-11-12-21-16(13-19)15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,18,20)
• Standard InChI Key: YKKFUDFEPHQNBV-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NCCCN1CCOC(C1)C2=CC=CC=C2

Introduction

2-Methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound is characterized by its unique structural features, which include a morpholine ring and a propanamide moiety. The morpholine ring is a key component, known for its diverse pharmacological properties, making derivatives of this ring system of interest for various therapeutic applications.

Structural Overview

• Molecular Formula: Not explicitly provided in the available literature, but it can be inferred based on its structural components.

• Molecular Weight: Approximately 250.35 g/mol.

• Classification: This compound falls under the category of amides, specifically secondary amides, due to its functional groups and structural characteristics.

Synthesis of 2-Methyl-N-[3-(2-Phenylmorpholin-4-yl)propyl]propanamide

The synthesis of this compound typically involves several key steps, often requiring careful control of reaction conditions to ensure high yields and purity of the final product. Common solvents used include dimethylformamide (DMF) or dichloromethane (DCM), with reactions often conducted under reflux conditions.

Synthesis Steps

• Starting Materials: The synthesis begins with readily available starting materials or those synthesized from simpler precursors.

• Reaction Conditions: Heating under reflux in an organic solvent is common, with careful monitoring of temperature and time.

• Purification: Techniques such as recrystallization or chromatography may be employed to purify the final product.

Chemical Reactions Involving 2-Methyl-N-[3-(2-Phenylmorpholin-4-yl)propyl]propanamide

This compound can participate in various chemical reactions, including hydrolysis under acidic or basic conditions. Other reactions may involve reduction or oxidation, depending on the specific functional groups present.

Types of Reactions

• Hydrolysis: Under acidic or basic conditions, the amide bond can be hydrolyzed.

• Reduction/Oxidation: Depending on the specific conditions, other functional groups may undergo reduction or oxidation.

Biological Activities and Potential Applications

The biological activities of 2-Methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide are primarily related to its interaction with specific biological targets, such as enzymes or receptors within cellular pathways. This makes it a candidate for further investigation in drug development, particularly in areas where morpholine derivatives have shown promise.

Potential Therapeutic Areas

• Medicinal Chemistry: Its unique structure suggests potential applications in medicinal chemistry.

• Drug Development: Further research could uncover specific therapeutic targets.

Analytical Techniques for Characterization

Characterization of 2-Methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide involves advanced analytical techniques to confirm its purity and structural integrity.

Techniques Used

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure.

• Mass Spectrometry (MS): Useful for determining molecular weight and fragmentation patterns.

Data and Findings

While specific data tables are not available for this compound, its synthesis and characterization involve standard methods used in organic chemistry.

Example Data

Property	Description
Molecular Weight	Approximately 250.35 g/mol
Synthesis Solvents	DMF, DCM
Reaction Conditions	Heating under reflux

Future Research Directions

Further research should focus on exploring the biological activities of 2-Methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide and its potential applications in drug development. This could involve screening for activity against specific biological targets or assessing its pharmacokinetic properties.